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Introduction
Allophanate, a key intermediate in the metabolic pathways of urea and s-triazine compounds,

serves as a specific substrate for the enzyme allophanate hydrolase (AH) (EC 3.5.1.54).[1] This

enzyme catalyzes the hydrolysis of allophanate to ammonia and carbon dioxide. The specificity

of this reaction makes allophanate an excellent substrate for in vitro enzymatic assays

designed to screen for inhibitors or activators of allophanate hydrolase, which has implications

in drug development, particularly in the context of fungal pathogens and agricultural

biotechnology.[2][3]

Allophanate hydrolase is a critical component of the urea amidolyase (UAL) enzyme system in

many fungi and some bacteria, where it acts downstream of urea carboxylase.[2][4] In some

organisms, allophanate hydrolase exists as a separate polypeptide, while in others, it is part of

a multifunctional protein.[4] The enzyme is a member of the amidase signature (AS) family and

utilizes a conserved Ser-cis-Ser-Lys catalytic triad for amide bond hydrolysis.[5][6]

These application notes provide a detailed protocol for a continuous spectrophotometric assay

for allophanate hydrolase activity using a coupled enzyme system with glutamate

dehydrogenase.
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The enzymatic degradation of urea via the urea amidolyase pathway involves a two-step

process. First, urea carboxylase catalyzes the ATP-dependent carboxylation of urea to form

allophanate. Subsequently, allophanate hydrolase catalyzes the hydrolysis of allophanate into

two molecules of ammonia and two molecules of carbon dioxide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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